![molecular formula C6H15NS B6588312 methyl[3-(methylsulfanyl)butan-2-yl]amine CAS No. 1344058-38-3](/img/no-structure.png)
methyl[3-(methylsulfanyl)butan-2-yl]amine
Overview
Description
Methyl[3-(methylsulfanyl)butan-2-yl]amine (MSBA) is an organic compound with a molecular formula of C4H11NS. It is a colorless liquid at room temperature, with a pungent odor, and is soluble in water. MSBA is a common component of many industrial products, such as lubricants, detergents, and adhesives. It is also used in the synthesis of pharmaceuticals, and in the manufacture of agrochemicals, such as insecticides and herbicides.
Mechanism of Action
Methyl[3-(methylsulfanyl)butan-2-yl]amine is an organic compound that acts as an acid catalyst in the reaction of organic compounds. It is believed to act by protonating the substrate and increasing the rate of the reaction.
Biochemical and Physiological Effects
This compound has been studied for its effects on various biochemical and physiological processes. It has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins. In addition, it has been shown to have an anti-inflammatory effect, and to reduce the production of inflammatory mediators, such as cytokines and chemokines.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl[3-(methylsulfanyl)butan-2-yl]amine in laboratory experiments is its low cost and ease of use. It is a safe and non-toxic reagent, and it is relatively easy to synthesize and store. However, it has some limitations, such as its low reactivity and its tendency to form by-products.
Future Directions
The use of methyl[3-(methylsulfanyl)butan-2-yl]amine in scientific research is expected to continue to grow, as it is a useful reagent for the synthesis of organic compounds. In addition, it may be used in the development of new drugs, and in the manufacture of agrochemicals. It could also be used in the development of new catalysts for organic reactions, and in the synthesis of peptides and proteins. Finally, it could be used to study the effects of this compound on various biochemical and physiological processes.
Synthesis Methods
Methyl[3-(methylsulfanyl)butan-2-yl]amine can be synthesized from the reaction of methylsulfanylbutan-2-one and ammonia. The reaction is carried out in aqueous solution at room temperature, and yields this compound as the main product.
Scientific Research Applications
Methyl[3-(methylsulfanyl)butan-2-yl]amine is used extensively in scientific research, as it is a useful reagent for the synthesis of organic compounds. It is also used in the synthesis of pharmaceuticals, and in the manufacture of agrochemicals, such as insecticides and herbicides. In addition, it is used as a catalyst in organic reactions, and as a reagent for the synthesis of peptides and proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[3-(methylsulfanyl)butan-2-yl]amine involves the reaction of 3-(methylsulfanyl)butan-2-ol with methylamine.", "Starting Materials": [ "3-(methylsulfanyl)butan-2-ol", "Methylamine" ], "Reaction": [ "Step 1: 3-(methylsulfanyl)butan-2-ol is reacted with methylamine in the presence of a catalyst such as HCl or H2SO4.", "Step 2: The reaction mixture is heated under reflux for several hours to allow for complete reaction.", "Step 3: The resulting product, methyl[3-(methylsulfanyl)butan-2-yl]amine, is isolated and purified using standard techniques such as distillation or chromatography." ] } | |
CAS RN |
1344058-38-3 |
Molecular Formula |
C6H15NS |
Molecular Weight |
133.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
